Cas no 90559-43-6 (1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-)

1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo- structure
90559-43-6 structure
Product Name:1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-
CAS No:90559-43-6
MF:C9H11N3O2S2
MW:257.332538843155
CID:814409
PubChem ID:3370705
Update Time:2025-04-19

1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-
    • N,1-dimethyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
    • NSC158409
    • SCHEMBL7865464
    • N,1-dimethyl-2-sulfanyl-1H-benzimidazole-5-sulfonamide
    • AKOS024333834
    • NSC-158409
    • DTXSID00391884
    • MLS003106479
    • SMR001821381
    • 90559-43-6
    • CHEMBL2131435
    • Inchi: 1S/C9H11N3O2S2/c1-10-16(13,14)6-3-4-8-7(5-6)11-9(15)12(8)2/h3-5,10H,1-2H3,(H,11,15)
    • InChI Key: QORHKAJQSDTLPQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)NC(N2C)=S)(NC)(=O)=O

Computed Properties

  • Exact Mass: 257.029
  • Monoisotopic Mass: 257.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.54
  • Boiling Point: 427.4°C at 760 mmHg
  • Flash Point: 212.3°C
  • Refractive Index: 1.717
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